10-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane

• IUPAC Name: 10-bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane
• InChI: InChI=1S/C10H8BrF13/c11-4-2-1-3-5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)10(22,23)24/h1-4H2
• InChI Key: YRVYJBQNWNWCQB-UHFFFAOYSA-N
• Canonical SMILES: C(CCBr)CC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C10H8BrF13
• DSSTOX Substance ID: DTXSID20895213
• Molecular Weight: 455.05 g/mol
• CAS RN: 181997-60-4

Description

10-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane, also known as BDFD, is a fluorinated brominated hydrocarbon. It is a colorless, odorless, and thermally stable liquid that is highly water repellent and is used in a variety of industrial, medical, and research applications. BDFD is a versatile compound that has a wide range of properties, including low solubility in water, low toxicity, and a high boiling point. It is also used as a flame retardant and in the production of polymers.

Scientific Research Applications

Synthesis and Chemical Reactions

• Generation and Trapping of Highly Strained Bicyclic Allene : Research shows that 10-Bromo-10-fluorotetracyclo[6.3.1.02,7.09,11]dodeca-2,4,6-triene was prepared through a process involving bromofluorocarbene and benzonorbornadiene. This study highlights the compound's role in generating a reactive intermediate cycloallene (R. Ozen, M. Balcı, 2002).

• Bridgehead Bromination in Tricyclo[4.3.1.12,5]-undecane : The compound's structure was determined using deuterium isotope effects on NMR signals, showcasing its potential in advanced chemical analysis and synthesis (InamotoYoshiaki et al., 1978).

• Synthesis of Heterocycles : This research highlights the utility of similar compounds in the synthesis of heterocycles, suggesting potential applications of 10-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane in this field (M. Martins, 2002).

Spectroscopic and Optical Studies

• Spectroscopic Characterization : The spectroscopic characterization of related compounds, such as 5-Bromo-2-(trifluoromethyl)pyridine, was conducted using FT-IR and NMR spectroscopies, highlighting the relevance of 10-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane in similar studies (H. Vural, M. Kara, 2017).

• Density Functional Theory Studies : Advanced computational methods such as density functional theory have been applied to related compounds, suggesting potential for theoretical and computational research involving 10-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorodecane (Christoph S. Fischer et al., 2013).

• NMR Investigations : The compound's structure and properties can be studied using NMR investigations, providing detailed insights into its molecular structure and behavior (J. F. Hinton, L. W. Jaques, 1973).

Applications in Material Science

• X-ray Diffraction Study of Liquid Crystals : The compound's derivatives, such as n-5,5,6,6,7,7,8,8,9,9,10,10,10-tridecafluorodecan-1-yloxybenzene, have been studied for their liquid crystalline phases, indicating potential applications in material science and liquid crystal technology (G. Ungar et al., 2000).